Cas no 1864061-72-2 (3-Acetamido-2-nitrophenyl 4-(benzyl(methyl)amino)-3,5-difluorobenzoate)

• Product Name: 3-Acetamido-2-nitrophenyl 4-(benzyl(methyl)amino)-3,5-difluorobenzoate
• CAS No: 1864061-72-2
• MF: C₂₃H₁₉F₂N₃O₅
• MW: 455.41087269783
• CID: 4625295
• PubChem ID: 97357078
• Update Time: 2025-06-13

3-Acetamido-2-nitrophenyl 4-(benzyl(methyl)amino)-3,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 3-Acetamido-2-nitrophenyl 4-(benzyl(methyl)amino)-3,5-difluorobenzoate
• (3-acetamido-2-nitrophenyl) 4-[benzyl(methyl)amino]-3,5-difluorobenzoate
• 3-acetamido-2-nitrophenyl 4-[benzyl(methyl)amino]-3,5-difluorobenzoate
• AKOS032946765
• 1864061-72-2
• 3-Acetamido-2-nitrophenyl4-(benzyl(methyl)amino)-3,5-difluorobenzoate
• E85643
• CS-W001813
• AS-72754
• C23H19F2N3O5

• Inchi： 1S/C23H19F2N3O5/c1-14(29)26-19-9-6-10-20(22(19)28(31)32)33-23(30)16-11-17(24)21(18(25)12-16)27(2)13-15-7-4-3-5-8-15/h3-12H,13H2,1-2H3,(H,26,29)
• InChI Key： BOCLOAWUCMIZJR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC2C=CC=C(C=2[N+](=O)[O-])NC(C)=O)C=C(C=1N(C)CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 455.12927704g/mol
• Monoisotopic Mass: 455.12927704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105

Additional information on 3-Acetamido-2-nitrophenyl 4-(benzyl(methyl)amino)-3,5-difluorobenzoate

Research Brief on 3-Acetamido-2-nitrophenyl 4-(benzyl(methyl)amino)-3,5-difluorobenzoate (CAS: 1864061-72-2)

The compound 3-Acetamido-2-nitrophenyl 4-(benzyl(methyl)amino)-3,5-difluorobenzoate (CAS: 1864061-72-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3-Acetamido-2-nitrophenyl 4-(benzyl(methyl)amino)-3,5-difluorobenzoate as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. The compound's unique structural features, including the acetamido and difluorobenzoate moieties, contribute to its ability to interact with biological targets with high affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mechanisms.

In vitro and in vivo studies have demonstrated promising results for this compound in modulating disease-relevant pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in inhibiting a specific kinase implicated in inflammatory disorders. The compound exhibited low cytotoxicity and favorable pharmacokinetic properties, making it a viable candidate for further preclinical development.

The synthesis of 3-Acetamido-2-nitrophenyl 4-(benzyl(methyl)amino)-3,5-difluorobenzoate has also been optimized in recent work, with researchers developing more efficient and scalable routes. A team from the University of Cambridge described a novel catalytic method that reduces byproduct formation and improves yield, as detailed in a 2022 publication in Organic Letters. These advancements are critical for enabling large-scale production and future clinical trials.

Despite these promising developments, challenges remain in fully understanding the compound's off-target effects and long-term safety profile. Ongoing research is focused on addressing these gaps through comprehensive toxicology studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into therapeutic applications.

In conclusion, 3-Acetamido-2-nitrophenyl 4-(benzyl(methyl)amino)-3,5-difluorobenzoate represents a compelling case study in the intersection of chemical synthesis and biological application. Its potential as a therapeutic agent, coupled with recent methodological advancements, underscores the importance of continued investment in this area. Future research should prioritize clinical validation and the exploration of combination therapies to maximize its therapeutic impact.